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Compound of Interest

Compound Name: Terbufos sulfone

Cat. No.: B165061

Providing critical safety and logistical information for the handling and disposal of terbufos
sulfone, this guide offers procedural, step-by-step instructions to ensure the safety of
laboratory personnel and environmental compliance.

Terbufos sulfone, a metabolite of the organophosphate insecticide terbufos, is a highly toxic
compound requiring stringent disposal protocols. Adherence to these procedures is paramount
to mitigate risks of exposure and environmental contamination. This document outlines the
essential safety measures, operational plans, and disposal pathways for terbufos sulfone
waste generated in research, scientific, and drug development settings.

Immediate Safety and Hazard Information

Terbufos sulfone is classified as acutely toxic and is fatal if swallowed, inhaled, or in contact
with skin[1][2][3]. It is also very toxic to aquatic life with long-lasting effects[2][4]. The primary
hazards are associated with its high toxicity. If the terbufos sulfone is in a solution, the
hazards of the solvent must also be considered. For instance, a standard solution in methanol
is also highly flammable[1].

Personal Protective Equipment (PPE):
When handling terbufos sulfone, the following PPE is mandatory:

¢ Gloves: Chemical-resistant gloves (e.g., nitrile rubber, tested according to EN 374) are
essential.
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o Eye Protection: Safety glasses or goggles to protect from splashes.
e Lab Coat: A lab coat or other protective clothing to prevent skin contact.

» Respiratory Protection: If working with powders or aerosols, or in a poorly ventilated area, a
respirator is required[2].

In Case of Exposure:

o Skin Contact: Immediately take off all contaminated clothing and wash the affected area with
plenty of soap and water[4]. Seek immediate medical attention.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and get immediate medical attention[4].

 Ingestion: Immediately call a poison center or doctor. Do not induce vomiting[2].

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Seek
immediate medical attention[4].

Quantitative Hazard Data

For easy reference, the following table summarizes the key hazard classifications for terbufos
and its related compounds.

Hazard Classification GHS Codes Signal Word
Acute Toxicity, Oral H300 Danger
Acute Toxicity, Dermal H310 Danger
Acute Toxicity, Inhalation H330 Danger
Hazardous to the Aquatic ]

) H400 Warning
Environment, Acute Hazard
Hazardous to the Aquatic )

H410 Warning

Environment, Chronic Hazard
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Data sourced from multiple safety data sheets[2][3].

Step-by-Step Disposal Protocol

The disposal of terbufos sulfone must be handled as hazardous waste through a licensed

disposal contractor[4][5]. Under no circumstances should it be disposed of down the drain or in
regular trash[2][4][6].

. Waste Identification and Segregation:

All materials contaminated with terbufos sulfone, including unused product, solutions,
contaminated lab supplies (e.g., pipette tips, gloves, bench paper), and spill cleanup
materials, must be treated as hazardous waste[6][7].

Segregate terbufos sulfone waste from other waste streams to avoid incompatible chemical
reactions[8][9]. Store acids and bases separately[8].

. Waste Accumulation and Storage:

Collect terbufos sulfone waste in a designated "Satellite Accumulation Area” (SAA) at or
near the point of generation[7][8][10].

Use a dedicated, properly labeled, and chemically compatible container with a secure, leak-
proof lid[7][9]. The container must be kept closed except when adding waste[6][7][10].

Since terbufos is an acutely toxic chemical, it is likely considered a "P-listed" waste. This
means there are strict limits on the amount that can be accumulated in an SAA (typically 1
quart of liquid or 1 kilogram of solid) before it must be removed by environmental health and
safety personnel[7][10].

. Labeling:

Clearly label the waste container with the words "Hazardous Waste," the full chemical name
("Terbufos Sulfone"), and a clear description of the contents (e.g., "Trace amounts in
methanol,” "Contaminated gloves and wipes").

Indicate the start date of waste accumulation on the label[10].
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4. Arranging for Disposal:

» Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for the hazardous waste[7][10].

e Do not attempt to transport the waste off-site yourself. Disposal must be handled by a
licensed hazardous waste disposal company arranged by your institution[7].

5. Empty Container Disposal:

e An empty container that held an acute hazardous waste like terbufos sulfone must be
triple-rinsed with a suitable solvent (e.g., the solvent the terbufos sulfone was in, or another
solvent capable of removing the residue)[6][11][12].

e The rinsate from the triple-rinsing process is also considered hazardous waste and must be
collected and disposed of accordingly[12].

o After triple-rinsing, the container can often be disposed of as regular trash after defacing the
label and removing the cap[6]. However, always confirm this with your institution's EHS
guidelines.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of terbufos sulfone waste in a laboratory setting.
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Disposal Pathway

Click to download full resolution via product page

Figure 1. Procedural workflow for the disposal of terbufos sulfone waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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